Cas no 104566-35-0 (4-(Aminomethyl)-N,N-dimethylbenzamide hydrochloride)

• Product Name: 4-(Aminomethyl)-N,N-dimethylbenzamide hydrochloride
• CAS No: 104566-35-0
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• MDL: MFCD09836259
• CID: 1077159
• PubChem ID: 19903139
• Update Time: 2025-11-01

4-(Aminomethyl)-N,N-dimethylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-N,N-dimethylbenzamide hydrochloride
• 4-AMINOMETHYL-N,N-DIMETHYL-BENZAMIDE HCL
• 4-(AMINOMETHYL)-N,N-DIMETHYL-BENZAMIDE HYDROCHLORIDE
• SCHEMBL9726409
• BS-37181
• 4-(Aminomethyl)-N,N-dimethylbenzamide hydrochloride, may contain up to 1.5 eq HCl; may contain up to 0.5 eq water
• Benzamide, 4-(aminomethyl)-N,N-dimethyl-, monohydrochloride
• A50521
• MFCD09836259
• ALBB-022347
• 4-(aminomethyl)-N,N-dimethylbenzamide;hydrochloride
• 4-(Aminomethyl)-N,N-dimethylbenzamide HCl
• CS-0440173
• AKOS027323838
• 4-(Aminomethyl)-N,N-dimethylbenzamidehydrochloride
• 104566-35-0

• MDL： MFCD09836259
• Inchi： 1S/C10H14N2O.ClH/c1-12(2)10(13)9-5-3-8(7-11)4-6-9;/h3-6H,7,11H2,1-2H3;1H
• InChI Key： QWTFXPYCZHDSDO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(CN)=CC=1)N(C)C

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

4-(Aminomethyl)-N,N-dimethylbenzamide hydrochloride Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 4-(Aminomethyl)-N,N-dimethylbenzamide hydrochloride

Recent Advances in the Study of 4-(Aminomethyl)-N,N-dimethylbenzamide hydrochloride (CAS: 104566-35-0)

4-(Aminomethyl)-N,N-dimethylbenzamide hydrochloride (CAS: 104566-35-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzamide structure with an aminomethyl substituent, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological evaluation.

Recent research has focused on elucidating the molecular mechanisms and biological activities associated with 4-(Aminomethyl)-N,N-dimethylbenzamide hydrochloride. Studies have explored its role as a modulator of specific biochemical pathways, particularly those involved in neurodegenerative diseases and cancer. For instance, preliminary in vitro assays have demonstrated its ability to inhibit key enzymes implicated in these pathologies, suggesting a promising avenue for therapeutic development.

One of the notable findings in the latest literature is the compound's interaction with neurotransmitter systems. Researchers have identified its potential as a ligand for certain receptor subtypes, which could pave the way for novel treatments for neurological disorders. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been investigated to assess its suitability as a drug candidate.

In the context of synthetic chemistry, advancements have been made in the efficient synthesis of 4-(Aminomethyl)-N,N-dimethylbenzamide hydrochloride. Recent methodologies have optimized yield and purity, addressing previous challenges in its production. These improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.

The safety profile of 4-(Aminomethyl)-N,N-dimethylbenzamide hydrochloride has also been a focal point of recent investigations. Toxicity studies in animal models have provided insights into its tolerability and potential side effects, which are essential for determining its therapeutic index. These findings are instrumental in guiding future research directions and regulatory considerations.

In summary, the latest research on 4-(Aminomethyl)-N,N-dimethylbenzamide hydrochloride (CAS: 104566-35-0) underscores its potential as a versatile compound in medicinal chemistry. Its multifaceted biological activities, coupled with advancements in synthesis and safety evaluation, highlight its promise for further development. Continued exploration of its mechanisms and applications will be crucial in translating these findings into clinically relevant therapies.